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Compound of Interest

Compound Name: m-Anisaldehyde

Cat. No.: B106831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of m-
Anisaldehyde (3-methoxybenzaldehyde), specifically its boiling point and density. The

information herein is curated for professionals in research and development who require

precise and reliable data for their work.

Quantitative Data Summary
The physical properties of m-Anisaldehyde have been determined under various conditions.

The following table summarizes the reported values for its boiling point and density.
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Physical Property Value Conditions

Boiling Point 143 °C at 50 mmHg[1][2]

101-103 °C at 10 mmHg[3]

230-233 °C at 1013 hPa

260 °C Not specified

Density 1.117 g/mL at 20 °C

1.12 g/cm³ at 20 °C

1.118 g/mL Not specified

1.119 g/mL Not specified

1.1310 g/cm³ Not specified

Experimental Protocols
Accurate determination of physical properties such as boiling point and density is crucial for the

characterization and quality control of chemical substances. While specific experimental

records for the above-cited values for m-Anisaldehyde are not publicly detailed, the following

are standard and widely accepted methodologies for such determinations.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For a high-purity substance like m-
Anisaldehyde, distillation is a common method for determining the boiling point at both

atmospheric and reduced pressures.

Simple Distillation (Atmospheric Pressure):

A sample of m-Anisaldehyde is placed in a round-bottom flask with a few boiling chips to

ensure smooth boiling.

The flask is connected to a distillation head, a condenser, and a receiving flask. A

thermometer is positioned so that its bulb is just below the side arm of the distillation head,
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ensuring it measures the temperature of the vapor that is in equilibrium with the boiling

liquid.

The flask is heated gently. As the liquid boils, the vapor rises, surrounds the thermometer

bulb, and then passes into the condenser, where it liquefies and is collected in the

receiving flask.

The temperature is recorded when it becomes constant, which represents the boiling point

of the liquid at the given atmospheric pressure.

Vacuum Distillation (Reduced Pressure): For substances that have high boiling points at

atmospheric pressure or are prone to decomposition at these temperatures, vacuum

distillation is employed.

The setup is similar to simple distillation but is connected to a vacuum source.

The pressure inside the apparatus is reduced to the desired level using a vacuum pump

and monitored with a manometer.

The sample is heated, and the temperature at which the liquid boils at this reduced

pressure is recorded as the boiling point.

2. Density Determination

Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance or determine its purity.

Using a Pycnometer:

A pycnometer, a flask with a specific, accurately known volume, is first weighed empty.

It is then filled with the sample liquid (m-Anisaldehyde), and any excess is removed to

ensure the volume is exactly that of the pycnometer. Care is taken to avoid air bubbles.

The filled pycnometer is weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer. The measurement should be performed at a constant, known temperature.

Using a Hydrometer:

A hydrometer is a calibrated instrument used to measure the relative density of liquids.

The liquid sample is placed in a tall container, such as a graduated cylinder.

The hydrometer is gently lowered into the liquid until it floats freely.

The density is read directly from the scale on the hydrometer at the point where the

surface of the liquid meets the stem of the hydrometer.

Logical Workflow Visualization
The following diagram illustrates a typical laboratory workflow for the purification and

subsequent physical property characterization of a liquid organic compound like m-
Anisaldehyde.
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Caption: Workflow for Purification and Physical Property Analysis of m-Anisaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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